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Compound of Interest

Compound Name: Iridium;hexachloride

Cat. No.: B16111493

Get Quote

This technical support center provides troubleshooting guidance and frequently asked

questions for researchers, scientists, and drug development professionals working on reducing

iridium loading in catalytic converters, particularly for Proton Exchange Membrane (PEM) water

electrolyzers.

Troubleshooting Guide
This guide addresses common issues encountered during the synthesis, characterization, and

testing of low-iridium catalysts for the oxygen evolution reaction (OER).
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Issue Possible Causes Suggested Solutions

Poor Catalytic Activity (High

Overpotential)

1. Incomplete catalyst

synthesis or incorrect phase

formation. 2. Low number of

active sites. 3. Poor electrical

conductivity within the catalyst

layer. 4. Mass transport

limitations.

1. Verify synthesis parameters

(temperature, time, pH) and

characterize the material using

XRD and XPS to confirm the

desired oxide state and

structure.[1][2] 2. Increase the

electrochemical active surface

area (ECSA) through

nanostructuring, such as

creating nanowires or porous

architectures.[3] 3. Incorporate

conductive supports like doped

metal oxides (e.g., TiO2,

SnO2) or use a microporous

layer (MPL) to enhance

electron transport.[3][4] 4.

Optimize the catalyst layer

structure and thickness to

ensure efficient removal of

evolved oxygen.

Low Catalyst Stability (Rapid

Degradation)

1. Dissolution of iridium in the

acidic environment.[5][6] 2.

Structural changes or

agglomeration of catalyst

particles. 3. Corrosion of the

support material. 4. Catalyst

layer detachment or

delamination.

1. Alloy iridium with more

stable elements like Ru or use

core-shell structures to protect

a less stable core.[7][8][9] 2.

Utilize strong metal-support

interactions by choosing

appropriate support materials

(e.g., CeO2, Ta2O5) to anchor

the iridium nanoparticles.[3]

[10] 3. Select support materials

that are stable under acidic

OER conditions.[10] 4.

Optimize ink formulation and

deposition technique to

improve the mechanical
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integrity of the catalyst layer.

[11]

Inconsistent or Irreproducible

Results

1. Variations in catalyst

synthesis batches. 2.

Inconsistent preparation of the

catalyst ink and electrode. 3.

Differences in electrochemical

testing conditions.

1. Standardize and carefully

control all synthesis

parameters. 2. Follow a

consistent protocol for ink

formulation (e.g., catalyst

loading, ionomer-to-catalyst

ratio, solvent composition) and

deposition. 3. Maintain

constant testing conditions

(e.g., electrolyte concentration,

temperature, potential scan

rate).

Difficulty in Achieving Ultra-

Low Iridium Loading

1. Discontinuous catalyst layer

leading to poor conductivity.[4]

2. Insufficient active sites at

very low loadings.

1. Utilize high-surface-area

supports to disperse the

catalyst effectively.[3][12] 2.

Employ advanced deposition

techniques like reactive spray

deposition technology (RSDT)

or nanoprinting to create

uniform ultra-thin catalyst

layers.[6][13]

Frequently Asked Questions (FAQs)
Q1: What are the main strategies to reduce iridium loading in PEM electrolyzer anodes?

A1: The primary strategies include:

Using Supports: Dispersing iridium nanoparticles on high-surface-area, acid-stable metal

oxide supports like TiO2, SnO2, Ta2O5, and CeO2 enhances catalyst utilization.[3][10]

Nanostructuring: Creating one-dimensional (1D) nanostructures like nanoneedles or three-

dimensional (3D) mesoporous architectures increases the density of active sites.[3]
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Alloying and Core-Shell Structures: Alloying iridium with other metals, such as ruthenium,

can enhance activity.[8][9] Core-shell nanoparticles with a thin iridium shell over a less

expensive core can significantly reduce iridium content.[7]

Developing Iridium-Free Catalysts: Research is ongoing to develop active and stable OER

catalysts based on more abundant elements like nickel and iron, though they currently lag

behind iridium in performance.[7]

Q2: What is the target for iridium loading in PEM electrolyzers?

A2: The U.S. Department of Energy (DOE) has set an ambitious target of reducing the platinum

group metal (PGM) loading to 0.125 mg/cm² by 2025.[7][11] Current commercial PEM

electrolyzers typically use iridium loadings of 1-2 mg/cm².[7][11]

Q3: How does the catalyst support material affect performance?

A3: The support material plays a crucial role by:

Dispersing Active Sites: A high-surface-area support allows for better dispersion of iridium

nanoparticles, leading to higher catalyst utilization.[3]

Enhancing Stability: Strong metal-support interactions can anchor the iridium particles,

preventing dissolution and agglomeration.[3]

Improving Conductivity: Conductive metal oxide supports can improve the overall electrical

conductivity of the catalyst layer, which is especially important at low iridium loadings.[4]

Q4: What are the common mechanisms of iridium catalyst degradation?

A4: Iridium catalyst degradation in the acidic and high-potential environment of a PEM

electrolyzer anode primarily occurs through:

Iridium Dissolution: Iridium can dissolve into the electrolyte, leading to a loss of active

material.[6]

Particle Agglomeration: Iridium nanoparticles can coarsen or agglomerate, reducing the

electrochemically active surface area.[6]
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Changes in Oxidation State: The oxidation state of iridium can change during operation,

affecting its activity and stability.[2][5]

Support Corrosion: If the support material is not sufficiently stable, it can corrode, leading to

the detachment of iridium particles.

Q5: How can I characterize the performance of my low-iridium catalyst?

A5: Key performance metrics include:

Overpotential: The potential required to achieve a certain current density (e.g., 10 mA/cm²). A

lower overpotential indicates higher activity.[10]

Mass Activity: The current density normalized by the mass of iridium, typically reported in

A/gIr.[10]

Stability: Assessed through accelerated stress tests (ASTs), where the catalyst is subjected

to prolonged operation or potential cycling, and the change in performance is monitored.[3]

Long-term stability can also be evaluated by chronopotentiometry or chronoamperometry.

[10]

Quantitative Data Summary
Table 1: Performance Comparison of Low-Iridium OER Catalysts
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Catalyst
Iridium
Loading
(mg/cm²)

Overpotential
@ 10 mA/cm²
(mV)

Mass Activity
@ 300 mV
Overpotential
(A/gIr)

Stability Test

Commercial IrO₂ ~1.0 - 2.0[7][11] 355[10] 6.5[10]
Rapid

degradation[10]

Ir@CeO₂ Not specified 197[10] 247[10]
Stable for >1000

h at 1 A/cm²[10]

MS-IrO₂/RuO₂

(1:10)
Not specified 300[3] Not specified

22 mV

overpotential

increase after 2h

AST[3]

KIST Low-Ir

Catalyst
0.05[14] Not specified

Achieved 3.18

A/cm² at 1.9V[14]

Enhanced

durability due to

selenium and

hydrophobic

carbon

support[14]

Rice University

Ru₆IrOₓ

Reduced by

>80% vs

commercial[8][9]

Not specified

Maintained

industrial-level

performance[9]

Stable for >1500

hours[9]

Experimental Protocols
Catalyst Ink Preparation and Electrode Fabrication
This protocol describes a general method for preparing a catalyst ink and fabricating an

electrode for electrochemical testing.

Materials:

Low-iridium catalyst powder

Nafion™ ionomer dispersion (e.g., 5 wt%)
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Isopropyl alcohol (IPA)

Deionized (DI) water

Glassy carbon electrode (for rotating disk electrode - RDE) or gas diffusion layer (for

membrane electrode assembly - MEA)

Micropipette

Ultrasonic bath

Procedure:

Catalyst Dispersion: Weigh a specific amount of the catalyst powder (e.g., 5 mg) and place it

in a vial.

Solvent Addition: Add a mixture of IPA and DI water (e.g., 1:4 v/v) to the vial. The total

volume will depend on the desired catalyst concentration.

Ionomer Addition: Add the Nafion™ dispersion to the mixture. The amount should be

optimized to achieve a desired ionomer-to-catalyst weight ratio (e.g., 0.25 to 0.5).

Homogenization: Sonicate the mixture in an ultrasonic bath for at least 30 minutes to ensure

a homogeneous dispersion (the catalyst ink).

Electrode Coating: Using a micropipette, drop a specific volume of the catalyst ink onto the

surface of the glassy carbon electrode or gas diffusion layer to achieve the target iridium

loading.

Drying: Allow the solvent to evaporate completely in a controlled environment (e.g., under a

gentle stream of nitrogen or in a low-temperature oven).

Electrochemical Evaluation of OER Activity
This protocol outlines the use of a three-electrode setup to evaluate the OER activity of the

prepared catalyst.

Equipment:
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Potentiostat

Electrochemical cell

Working electrode (catalyst-coated electrode)

Reference electrode (e.g., Ag/AgCl or Reversible Hydrogen Electrode - RHE)

Counter electrode (e.g., platinum wire or mesh)

Electrolyte (e.g., 0.5 M H₂SO₄)

Procedure:

Cell Assembly: Assemble the three-electrode cell with the prepared working electrode,

reference electrode, and counter electrode. Fill the cell with the electrolyte.

Electrolyte Saturation: Purge the electrolyte with an inert gas (e.g., N₂) for at least 30

minutes to remove dissolved oxygen.

Cyclic Voltammetry (CV) for Cleaning: Perform several CV cycles in a non-faradaic potential

window (e.g., 0.05 to 1.2 V vs. RHE) to clean the electrode surface.[15]

Linear Sweep Voltammetry (LSV) for Activity: Record the LSV curve by sweeping the

potential from a low value (e.g., 1.2 V vs. RHE) to a higher value (e.g., 1.8 V vs. RHE) at a

slow scan rate (e.g., 5 or 10 mV/s).[10] The current response is indicative of the OER

activity.

iR Correction: Correct the obtained data for the uncompensated ohmic resistance (iR drop)

of the electrolyte. This can be done using the high-frequency intercept from electrochemical

impedance spectroscopy (EIS).[16]

Stability Testing (Chronoamperometry/Chronopotentiometry): Hold the electrode at a

constant potential (chronoamperometry) or constant current density (chronopotentiometry)

for an extended period (e.g., several hours) and monitor the change in current or potential,

respectively.[10]
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Adsorbate Evolution Mechanism (AEM)

Lattice Oxygen Mediated Mechanism (LOM)

Ir Site

*OH

+H₂O, -H⁺, -e⁻

*O-H⁺, -e⁻

*OOH+H₂O, -H⁺, -e⁻

O₂ (gas)

+ *O -> O₂

-H⁺, -e⁻, +O₂

Ir-O (lattice)

Ir-OOH

+H₂O, -H⁺, -e⁻
Ir-□ (vacancy)

-H⁺, -e⁻, +O₂

+H₂O
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Define Target: Reduce Ir Loading

Catalyst Synthesis
(e.g., Hydrothermal, Impregnation)

Physicochemical Characterization
(XRD, TEM, XPS)

Electrochemical Evaluation
(CV, LSV, Stability)

Data Analysis
(Activity, Stability, ECSA)

Optimization Loop

Refine Synthesis

Optimized Low-Ir Catalyst

Target Met
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Experiment Fails

Identify Primary Issue

Poor Activity

Activity

Poor Stability

Stability

Irreproducible Results

Reproducibility

Check Synthesis Protocol & Characterization (XRD, XPS) Enhance Structural Integrity (Alloying, Core-Shell) Standardize Protocols (Synthesis, Ink Prep, Testing)

Improve Conductivity (Support, MPL)

Synthesis OK

Verify Support Stability

Structure OK

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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